Cas no 52636-53-0 (5-methyl-2-(propan-2-yl)cyclohexane-1-thiol)

5-Methyl-2-(propan-2-yl)cyclohexane-1-thiol is a cyclohexane derivative featuring a thiol functional group at the 1-position and isopropyl and methyl substituents at the 2- and 5-positions, respectively. This compound is of interest in organic synthesis and flavor chemistry due to its structural characteristics, which may contribute to unique reactivity or organoleptic properties. The thiol group enhances its potential as a nucleophile or ligand in coordination chemistry, while the steric effects of the substituents influence its conformational behavior. Its well-defined molecular structure makes it suitable for applications requiring precise chemical modifications or studies of steric and electronic effects in cyclohexane systems.

5-methyl-2-(propan-2-yl)cyclohexane-1-thiol structure

52636-53-0 structure

Product name:5-methyl-2-(propan-2-yl)cyclohexane-1-thiol

CAS No:52636-53-0

MF:C₁₀H₂₀S

MW:172.331

CID:3411001

PubChem ID:12687248

5-methyl-2-(propan-2-yl)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

- CYCLOHEXANETHIOL, 5-METHYL-2-(1-METHYLETHYL)-
- 5-methyl-2-(propan-2-yl)cyclohexane-1-thiol
- Menthanthiol
- 52636-53-0
- 5-METHYL-2-(PROPAN-2-YL)CYCLOHEXANE-1-THIOL
- p-Menthane-3-thiol
- GIBAZODYJIQFGD-UHFFFAOYSA-N
- SCHEMBL6563572
- EN300-1288446
- Cyclohexanethiol, 5-methyl-2-(1-methylethyl)-
- Inchi： InChI=1S/C10H20S/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3
- InChI Key： GIBAZODYJIQFGD-UHFFFAOYSA-N

Computed Properties

Exact Mass: 172.12857181g/mol
Monoisotopic Mass: 172.12857181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 1Å²

5-methyl-2-(propan-2-yl)cyclohexane-1-thiol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1288446-10000mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	10000mg	$1778.0	2023-10-01
Enamine	EN300-1288446-100mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	100mg	$364.0	2023-10-01
Enamine	EN300-1288446-1.0g	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	1g	$0.0	2023-06-07
Enamine	EN300-1288446-500mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	500mg	$397.0	2023-10-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1426780-1g	2-Isopropyl-5-methylcyclohexane-1-thiol	52636-53-0	1g	￥5428.00	2024-05-10
Enamine	EN300-1288446-50mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	50mg	$348.0	2023-10-01
Enamine	EN300-1288446-250mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	250mg	$381.0	2023-10-01
Enamine	EN300-1288446-1000mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	1000mg	$414.0	2023-10-01
Enamine	EN300-1288446-2500mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	2500mg	$810.0	2023-10-01
Enamine	EN300-1288446-5000mg	5-methyl-2-(propan-2-yl)cyclohexane-1-thiol	52636-53-0	5000mg	$1199.0	2023-10-01